1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine

• IUPAC Name: 1-methyl-4-[2-[2-(3-methyl-5-propan-2-ylphenoxy)ethoxy]ethyl]piperazine
• InChI: InChI=1S/C19H32N2O2/c1-16(2)18-13-17(3)14-19(15-18)23-12-11-22-10-9-21-7-5-20(4)6-8-21/h13-16H,5-12H2,1-4H3
• InChI Key: WHTNWXCLOHQIBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCOCCN2CCN(CC2)C)C(C)C
• Molecular Formula: C19H32N2O2
• Molecular Weight: 320.5 g/mol

Description

1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine, also known as IMMP, is a synthetic compound that has been studied for its potential applications in scientific research. IMMP belongs to the class of piperazine compounds and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine is not fully understood, but it is thought to act as a partial agonist at the 5-HT1A receptor and a dopamine D2 receptor antagonist. It has also been found to inhibit the reuptake of norepinephrine and serotonin.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including modulating the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. It has also been found to have potential applications in the treatment of psychiatric disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine in lab experiments is its potential to modulate the release of neurotransmitters, which can be useful in studying the effects of these neurotransmitters on behavior and cognition. However, one limitation of using this compound is that its exact mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine. One area of research could be to further investigate its mechanism of action and how it interacts with different neurotransmitter systems. Another area of research could be to explore its potential applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, more studies could be conducted to assess the safety and efficacy of this compound in animal models and humans.

Synthesis Methods

1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine can be synthesized using a variety of methods, including the reaction of 1-(2-chloroethyl)piperazine with 3-isopropyl-5-methylphenol in the presence of sodium hydride. The resulting intermediate is then reacted with 2-(2-chloroethoxy)ethanol to produce this compound. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

1-{2-[2-(3-isopropyl-5-methylphenoxy)ethoxy]ethyl}-4-methylpiperazine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a range of effects on the central nervous system, including modulating the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This compound has also been found to have potential applications in the treatment of psychiatric disorders such as depression and anxiety.